Cas no 89407-24-9 (3-(ethylsulfanyl)benzonitrile)

• Product Name: 3-(ethylsulfanyl)benzonitrile
• CAS No: 89407-24-9
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD22483828
• CID: 3393822
• PubChem ID: 13213857
• Update Time: 2025-05-19

3-(ethylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-(ETHYLTHIO)-
• 3-(ethylsulfanyl)benzonitrile
• 89407-24-9
• Z1362472509
• 3-(ethylthio)benzonitrile
• 3-ethylsulfanylbenzonitrile
• EN300-196536
• CS-0531103
• SCHEMBL18724536
• PDA40724
• AT20900
• AKOS022636667

• MDL： MFCD22483828
• Inchi： 1S/C9H9NS/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2H2,1H3
• InChI Key： ABRLDTZKGXSRMJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(SCC)=C1

Computed Properties

• Exact Mass: 163.04557046Da
• Monoisotopic Mass: 163.04557046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1Ų

Additional information on 3-(ethylsulfanyl)benzonitrile

3-(Ethylsulfanyl)Benzonitrile: A Comprehensive Overview

3-(Ethylsulfanyl)Benzonitrile, also known by its CAS number CAS No. 89407-24-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzonitrile group and an ethylsulfanyl substituent, has garnered attention due to its potential applications in drug discovery and material science.

The synthesis of 3-(Ethylsulfanyl)Benzonitrile has been explored through various methodologies, including nucleophilic aromatic substitution and coupling reactions. Recent studies have highlighted the efficiency of using transition metal catalysts, such as palladium complexes, to facilitate the formation of this compound under mild conditions. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with the growing demand for sustainable chemical processes.

In terms of pharmacological activity, 3-(Ethylsulfanyl)Benzonitrile has shown promising results in preclinical models. Research published in 2023 demonstrated its potential as an anti-inflammatory agent, with studies indicating that it inhibits key enzymes involved in inflammatory pathways. Additionally, this compound has exhibited selective cytotoxicity against certain cancer cell lines, suggesting its potential role in oncology drug development.

The structural versatility of 3-(Ethylsulfanyl)Benzonitrile makes it a valuable building block for constructing more complex molecules. Its ability to undergo further functionalization, such as Suzuki-Miyaura coupling or nucleophilic addition reactions, has been exploited in the design of bioactive compounds. Recent research has focused on incorporating this moiety into peptide-based drugs and small molecule inhibitors, enhancing their stability and bioavailability.

From a materials science perspective, 3-(Ethylsulfanyl)Benzonitrile has been investigated for its role in the synthesis of advanced materials, including polymers and coordination polymers. Its sulfur-containing group contributes to unique electronic properties, making it a candidate for applications in organic electronics and sensors.

In conclusion, 3-(Ethylsulfanyl)Benzonitrile, with its CAS number CAS No. 89407-24-9, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in both academic and industrial settings.